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Compound of Interest

Compound Name: (R)-2-(4-Nitrophenyl)oxirane
CAS No.: 78038-43-4
Cat. No.: B150612
Get Quote
. J

Executive Summary

(R)-2-(4-Nitrophenyl)oxirane (also known as (R)-4-nitrostyrene oxide) is a high-value chiral
building block in the pharmaceutical industry. Its structural uniqueness lies in the combination
of a strained epoxide ring and a strongly electron-withdrawing nitro group in the para position.
This electronic environment creates specific regioselective properties during nucleophilic ring-
opening reactions, making it a critical intermediate for the synthesis of enantiopure

-adrenergic receptor antagonists (beta-blockers), such as (R)-Nifenalol.

This guide provides a comprehensive technical analysis of its synthesis, reactivity, and
application, moving beyond basic descriptions to offer actionable, field-proven protocols.

Chemical Identity & Physicochemical Profile[1][2][3]
[4]
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Property Specification

IUPAC Name (2R)-2-(4-nitrophenyl)oxirane

(R)-p-Nitrostyrene oxide; (R)-4-
Common Synonyms ) )
Nitrophenyloxirane

CAS Registry Number 78038-43-4
C
Molecular Formula H
NO
Molecular Weight 165.15 g/mol
Physical State Crystalline solid (White to pale yellow)
Melting Point 83-87 °C
Chirality (R)-enantiomer (C2 center)

Synthesis & Manufacturing Protocols

The synthesis of (R)-2-(4-Nitrophenyl)oxirane requires strict stereocontrol. While direct
asymmetric epoxidation of 4-nitrostyrene is possible (e.g., Jacobsen-Katsuki epoxidation), it
often suffers from lower enantiomeric excess (ee) due to the electronic deactivation of the
olefin by the nitro group.

The industry-preferred "Gold Standard" route involves the Asymmetric Transfer Hydrogenation
(ATH) of 2-bromo-1-(4-nitrophenyl)ethanone followed by base-induced cyclization. This method
ensures high ee (>98%) and scalability.

Workflow Diagram (Synthesis)
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Figure 1: Two-step asymmetric synthesis of (R)-2-(4-Nitrophenyl)oxirane via bromohydrin
intermediate.

Detailed Protocol: ATH-Cyclization Route

Step 1: Asymmetric Reduction
e Substrate: 2-Bromo-1-(4-nitrophenyl)ethanone (50.0 g, 0.205 mol).
e Catalyst: RuCl (0.5 mol%).
o Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).[1]
e Solvent: Dichloromethane (DCM) or Ethyl Acetate.
e Procedure:
o Charge the reactor with substrate and catalyst under nitrogen atmosphere.
o Add degassed solvent (250 mL).
o Slowly add the HCOOH/TEA mixture at 0°C to control exotherm.
o Stir at room temperature for 12—16 hours. Monitor by HPLC.
o Workup: Quench with water, separate organic layer, wash with brine, and concentrate.
o Yield: ~95% of (R)-2-bromo-1-(4-nitrophenyl)ethanol.
o QC Check: Optical rotation
(c=1, CHCI
).
Step 2: Cyclization

o Reagent: 2M NaOH (aqueous) or K
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CO

in Acetone.

e Procedure:

o

Dissolve the (R)-bromohydrin in THF (200 mL).
o Add 2M NaOH (1.2 eq) dropwise at 0°C.
o Stir for 2 hours. The reaction proceeds via intramolecular S

2 attack of the alkoxide on the C-Br bond.

o Crucial Mechanism Note: The chiral center (C-OH) acts as the nucleophile. The C-O bond
is not broken. Therefore, the absolute configuration is retained from the bromohydrin to the
epoxide.

o Purification: Recrystallization from hexanes/ethyl acetate.

Reactivity & Mechanism: Regioselective Ring
Opening

The utility of (R)-2-(4-nitrophenyl)oxirane in drug development stems from its predictable ring-
opening behavior. The para-nitro group exerts a strong electron-withdrawing effect (-1, -M),
which destabilizes positive charge development at the benzylic position.

Regioselectivity Rules

» Basic/Nucleophilic Conditions (Amines, Azides): Attack occurs predominantly at the terminal
carbon (

-carbon) due to steric hindrance at the benzylic position. The reaction follows a pure S
2 mechanism.

 Acidic Conditions: While styrene oxides typically open at the benzylic position under acidic
conditions (due to benzylic carbocation stabilization), the nitro group destabilizes this cation.
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Consequently, regioselectivity can be mixed or favor the terminal position more than
unsubstituted styrene oxide.

Mechanistic Pathway Diagram
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Figure 2: Regioselective ring opening with isopropylamine yielding (R)-Nifenalol.

Applications in Drug Development[6]

The primary application of this intermediate is the synthesis of (R)-Nifenalol (INPEA), a beta-
adrenergic antagonist.

Case Study: Synthesis of (R)-Nifenalol

e Target: (R)-1-(4-nitrophenyl)-2-(isopropylamino)ethanol.
» Reagents: (R)-2-(4-Nitrophenyl)oxirane + Isopropylamine (excess).

» Conditions: Reflux in Ethanol or Isopropanol.
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o Outcome: The amine attacks the less hindered terminal carbon. Since the chiral center is not
part of the electrophilic attack site, the (R)-configuration of the epoxide is directly mapped to
the (R)-configuration of the amino alcohol.

« Significance: This specific enantiomer has been studied for its distinct pharmacological
profile compared to the (S)-enantiomer and the racemate.

Analytical Characterization

To ensure process integrity, the following analytical methods are recommended.

Chiral HPLC Method

e Column: Daicel Chiralcel OD-H or AD-H (4.6 mm x 250 mm, 5 pm).
e Mobile Phase: Hexane : Isopropanol (90:10).
e Flow Rate: 1.0 mL/min.
o Detection: UV @ 254 nm.
e Retention Times (Approximate):
o (S)-Enantiomer: ~12 min
o (R)-Enantiomer: ~15 min

o Note: Elution order must be confirmed with authentic standards as it varies with solvent
composition.

NMR Spectroscopy ( H NMR, 400 MHz, CDCl )
e Aromatic Protons:

8.22 (d, 2H, J=8.8 Hz), 7.45 (d, 2H, J=8.8 Hz).
e Epoxide Protons:

o 3.96 (dd, 1H, benzylic CH).
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o 3.20 (dd, 1H, terminal CH
).
o 2.78 (dd, 1H, terminal CH

).

Safety & Handling

Hazards: Epoxides are alkylating agents and potential mutagens. The nitro group adds
potential toxicity concerns (methemoglobinemia risk if reduced in vivo).

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye lrrit. 2.

Handling: Use only in a fume hood. Wear nitrile gloves and safety goggles. Destruct excess
epoxide with aqueous bisulfite or acidic water before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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